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Compound of Interest

Compound Name: Tin(2+);dichloride;dihydrate

Cat. No.: B161276 Get Quote

The proper disposal of Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous

chloride dihydrate, is critical to ensure laboratory safety and environmental protection. This

compound is classified as a hazardous material, being corrosive, harmful if swallowed or

inhaled, a cause of severe skin burns and eye damage, and harmful to aquatic life with long-

lasting effects[1][2]. Therefore, adherence to strict disposal protocols is mandatory.

Immediate Safety and Handling for Disposal
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, protective clothing, and

eye/face protection[2][3]. All handling of Tin(II) chloride dihydrate waste should be conducted in

a well-ventilated area or under a chemical fume hood[4][5].

Primary Disposal Method: Professional Waste
Management
The universally recommended and safest method for disposing of Tin(II) chloride dihydrate is to

use a licensed hazardous waste disposal company[6][7]. Chemical waste generators are

responsible for correctly classifying the waste and adhering to all local, regional, and national

regulations[1].

Procedure for Professional Disposal:
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Containment: Collect the waste Tin(II) chloride dihydrate, whether in solid form or in solution,

in a designated, properly labeled, and sealed container[2][6][8]. The container should be

made of corrosive-resistant material. Do not store in metal containers[5].

Labeling: Clearly label the container with "Hazardous Waste," the chemical name "Tin(II)

Chloride Dihydrate," and any other information required by your institution's Environmental

Health and Safety (EHS) department and local regulations.

Storage: Store the sealed container in a cool, dry, well-ventilated, and designated hazardous

waste storage area away from incompatible materials, such as strong oxidizers or strong

bases[2][4][7].

Arrangement for Pickup: Contact your institution’s EHS office or a certified chemical waste

disposal contractor to arrange for pickup and proper disposal.

Summary of Hazard and Disposal Information
The following table summarizes key quantitative and classification data for Tin(II) chloride

dihydrate relevant to its safe handling and disposal.

Parameter Value / Information Citations

UN Number UN3260 [1][6]

Proper Shipping Name

CORROSIVE SOLID, ACIDIC,

INORGANIC, N.O.S.

(Stannous chloride dihydrate)

[1][6]

Hazard Class 8 (Corrosive) [1][6]

Packing Group III [1][6]

GHS Hazard Statements
H290, H302, H314, H317,

H332, H335, H373, H412

Primary Disposal Route

Approved hazardous waste

disposal plant / licensed

disposal company

[5][6]
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Experimental Protocol: Neutralization of Small
Aqueous Quantities
In some jurisdictions, neutralization of small quantities of acidic waste may be permissible

before sewer disposal. However, you must first consult and receive approval from your

institution's EHS department and local wastewater authority. Unauthorized discharge into the

environment must be avoided[6]. This procedure is intended only for dilute aqueous solutions.

Objective: To neutralize the acidic properties of a dilute Tin(II) chloride dihydrate solution to a

neutral pH (approximately 7) for disposal.

Materials:

Dilute aqueous solution of Tin(II) chloride dihydrate

Sodium carbonate (soda ash) or a 1M solution of sodium hydroxide

pH paper or a calibrated pH meter

Stir plate and stir bar

Appropriate beakers

Personal Protective Equipment (PPE)

Methodology:

Place the beaker containing the dilute Tin(II) chloride solution on a stir plate in a chemical

fume hood and begin gentle stirring.

Slowly add the neutralizing agent (sodium carbonate or 1M sodium hydroxide) to the

solution. Be cautious, as the reaction may generate heat.

Continuously monitor the pH of the solution using pH paper or a pH meter.

Continue adding the base in small increments until the pH of the solution is stable between

6.0 and 8.0[9][10].
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Once neutralized, the resulting solution may contain precipitated tin hydroxide.

Consult with your EHS officer for the final step. Depending on local regulations, the entire

neutralized slurry may need to be collected as hazardous waste, or the solid precipitate may

be filtered, collected for hazardous waste disposal, and the remaining neutral salt solution

disposed of via the sanitary sewer.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Tin(II) chloride

dihydrate.
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Identify Tin(II) Chloride Dihydrate Waste

Is waste solid or concentrated liquid?

Package in sealed, labeled,
corrosive-resistant container.

Yes

Is waste a small quantity
of dilute aqueous solution?

No

Store in designated hazardous waste area.

Arrange pickup by licensed
hazardous waste contractor.

Disposal Complete

No Consult EHS & local regulations
for neutralization approval.

Yes

Not Approved

Perform neutralization protocol
to pH 6-8.

Approved

Dispose of neutralized product
as per EHS instructions.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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